Cas no 3917-43-9 ((Z)-3-Methyl-4-phosphono-crotonic Acid Triethyl Ester)

(Z)-3-Methyl-4-phosphono-crotonic Acid Triethyl Ester is a phosphonate ester derivative with applications in organic synthesis and medicinal chemistry. Its key structural features include a (Z)-configured double bond and a triethyl phosphonate group, which enhance its reactivity in Horner-Wadsworth-Emmons (HWE) olefination reactions. The compound serves as a versatile building block for the synthesis of α,β-unsaturated carbonyl systems, offering improved stereoselectivity and yield in carbon-carbon bond-forming processes. Its stability under standard conditions and compatibility with various reaction conditions make it a valuable intermediate for pharmaceutical and agrochemical research. The triethyl ester moiety further enhances solubility in organic solvents, facilitating handling and purification.

(Z)-3-Methyl-4-phosphono-crotonic Acid Triethyl Ester structure

3917-43-9 structure

Product Name:(Z)-3-Methyl-4-phosphono-crotonic Acid Triethyl Ester

CAS No:3917-43-9

MF:C₁₁H₂₁O₅P

MW:264.255204916

CID:1501752

Update Time:2025-06-07

(Z)-3-Methyl-4-phosphono-crotonic Acid Triethyl Ester Chemical and Physical Properties

Names and Identifiers

- 2-Butenoic acid, 4-(diethoxyphosphinyl)-3-methyl-, ethyl ester, (Z)-
- (Z)-3-Methyl-4-phosphono-crotonic Acid Triethyl Ester
- Inchi： 1S/C11H21O5P/c1-5-14-11(12)8-10(4)9-17(13,15-6-2)16-7-3/h8H,5-7,9H2,1-4H3/b10-8-
- InChI Key： OQKGPUSERILONW-NTMALXAHSA-N
- SMILES： P(C/C(=C\C(=O)OCC)/C)(=O)(OCC)OCC

(Z)-3-Methyl-4-phosphono-crotonic Acid Triethyl Ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	M327170-25mg	(Z)-3-Methyl-4-phosphono-crotonic Acid Triethyl Ester	3917-43-9		25mg	$201.00	2023-05-17
TRC	M327170-250mg	(Z)-3-Methyl-4-phosphono-crotonic Acid Triethyl Ester	3917-43-9		250mg	$1568.00	2023-05-17